Cas no 367487-95-4 (3-Buten-2-one, 3-[(acetyloxy)(4-methylphenyl)methyl]-)

• Product Name: 3-Buten-2-one, 3-[(acetyloxy)(4-methylphenyl)methyl]-
• CAS No: 367487-95-4
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 1479036
• PubChem ID: 11458918
• Update Time: 2025-04-21

3-Buten-2-one, 3-[(acetyloxy)(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 3-[(acetyloxy)(4-methylphenyl)methyl]-
• [2-methylidene-1-(4-methylphenyl)-3-oxobutyl] acetate
• DTXSID50466556
• 367487-95-4

• Inchi： 1S/C14H16O3/c1-9-5-7-13(8-6-9)14(17-12(4)16)10(2)11(3)15/h5-8,14H,2H2,1,3-4H3
• InChI Key： UQNSFQOHOKDDIR-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=C)C(C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37